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Cat. No.: B15565326

Get Quote

Abstract
Elmycin D is a hydroquinone antibiotic belonging to the angucycline class of natural products.

[1][2] Isolated from the bacterium Streptomyces cellulosae ssp. griseoincarnatus, it presents a

unique chemical scaffold that has garnered interest within the scientific community.[3] This

document provides a comprehensive technical overview of Elmycin D, consolidating available

data on its chemical structure, physicochemical properties, and biological activities. It is

intended to serve as a foundational resource for researchers in natural product chemistry,

microbiology, and drug discovery.

Chemical Structure and Properties
Elmycin D is a polyketide-derived compound characterized by a tetracyclic benz[a]anthracene

framework. Its chemical identity has been established through spectroscopic methods,

although detailed structural elucidation from primary literature remains a key area for further

investigation.
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Property Value Reference

CAS Number 169107-03-3 [3]

Molecular Formula C₁₉H₂₀O₅ [3]

Molecular Weight 328.36 g/mol [3]

SMILES

O[C@]12--INVALID-LINK--

=C3[C@@H]2O)O)

([H])C4=C(C--INVALID-LINK--

C)C=C1

[3]

Physicochemical Properties
Quantitative data on the physicochemical properties of Elmycin D are not extensively reported

in publicly accessible literature. The provided SMILES string suggests the presence of multiple

chiral centers, hydroxyl groups, and a ketone moiety, which would influence its solubility,

polarity, and reactivity. Further experimental characterization is required to fully elucidate these

properties.

Biological Activity
Elmycin D is classified as an antibiotic, indicating its potential to inhibit the growth of or kill

microorganisms.[3] However, specific details regarding its spectrum of activity, potency, and

mechanism of action are not well-documented in the available scientific literature. While related

angucycline antibiotics have shown a range of biological activities, including antibacterial and

antitumor effects, the specific profile of Elmycin D remains an area for active research.

Biosynthesis
The biosynthesis of Elmycin D in Streptomyces cellulosae ssp. griseoincarnatus is of

significant interest for understanding the enzymatic machinery involved in the construction of

complex natural products. The foundational work by Gerlitz et al. (1995) provides initial insights

into the biosynthetic pathway of novel "Emycins" from a mutant strain of this bacterium.[3]

A proposed logical workflow for elucidating the biosynthesis of Elmycin D is presented below.
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Functional Genomics
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Targeted Gene Knockout Studies

Heterologous Expression of Biosynthetic Enzymes

Analyze Metabolite Profile of Mutants Isolate and Characterize Biosynthetic Intermediates

Confirm Biosynthetic Pathway of Elmycin D

In Vitro Enzyme Assays Reconstitute Key Biosynthetic Steps
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Caption: Workflow for Elmycin D Biosynthesis Elucidation.

Experimental Protocols
Detailed experimental protocols for the isolation, characterization, and biological evaluation of

Elmycin D are not readily available in the public domain. The primary reference by Gerlitz et al.

(1995) would be the most likely source for the original methodologies. However, a generalized

protocol for the isolation and analysis of secondary metabolites from Streptomyces can be

outlined.

General Protocol for Isolation and Analysis
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Start

Fermentation of S. cellulosae

Solvent Extraction of Culture Broth and Mycelium

Chromatographic Separation (e.g., Silica Gel, HPLC)

Collect Fractions

Bioassay of Fractions (e.g., Antibacterial Assay)

Identify Active Fractions

Further Purification of Active Compound

Spectroscopic Analysis (NMR, MS, IR, UV-Vis)

End
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Caption: Generalized Isolation and Analysis Protocol.
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Future Directions
Elmycin D represents an intriguing natural product with potential as an antibiotic. To fully

realize its therapeutic and scientific value, several key areas of research need to be addressed:

Definitive Structural Elucidation: A comprehensive spectroscopic analysis and publication of

the detailed structural data of Elmycin D are paramount.

Total Synthesis: The chemical synthesis of Elmycin D would confirm its structure and

provide access to analogs for structure-activity relationship (SAR) studies.

Biological Profiling: A thorough evaluation of the antibacterial spectrum of Elmycin D,

including its activity against clinically relevant and drug-resistant pathogens, is essential.

Determination of Minimum Inhibitory Concentrations (MICs) is a critical first step.

Mechanism of Action Studies: Investigating the molecular target and mechanism by which

Elmycin D exerts its antibiotic effect will be crucial for its development as a potential

therapeutic agent.

Biosynthetic Pathway Characterization: A complete elucidation of the Elmycin D biosynthetic

gene cluster and the functions of the involved enzymes could enable biosynthetic

engineering approaches to produce novel and improved analogs.

Conclusion
Elmycin D is a structurally interesting angucycline antibiotic with underexplored potential. This

technical guide consolidates the currently available information and highlights the significant

knowledge gaps that present exciting opportunities for future research. Further investigation

into its chemical synthesis, biological activity, and biosynthesis is warranted to unlock the full

potential of this natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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